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Compound of Interest

Compound Name: C9H14BrN302

Cat. No.: B8138553

Functionalized Brominated Organic Amide/Urea
Derivative

Executive Safety Summary: The Precautionary
Principle

Chemical Identity Note: The molecular formula C9H14BrN302 corresponds to a specific
functionalized organic bromide, likely a pharmaceutical intermediate or bioactive peptide
fragment containing amide/urea moieties. Unlike commodity chemicals, specific toxicological
data for this exact isomer may be sparse.

Operational Directive: In the absence of a complete toxicological monograph, you must treat
C9H14BrN302 as a Category 3 High Potency Active Pharmaceutical Ingredient (HPAPI). The
presence of the organobromine moiety combined with nitrogenous functionality suggests three
critical hazards:

» Alkylating Potential: Organic bromides can act as alkylating agents, posing potential
mutagenic risks.

o Sensitization: Nitrogen-containing organic halides are frequent skin and respiratory
sensitizers.

o Hydrolysis Risk: Exposure to atmospheric moisture may liberate Hydrogen Bromide (HBr), a
corrosive gas.
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Core Safety Maxim:Containment is primary; PPE is the final redundancy.

The Defense Layer: Personal Protective Equipment
(PPE)

Do not rely on generic "lab safety"” rules. For C9H14BrN302, we utilize a barrier strategy based
on permeation kinetics and particulate exclusion.

A. Hand Protection: The "Double-Shell" Protocol

Standard latex gloves are permeable to organic halides. You must use Nitrile with specific
thickness parameters.

Layer Material Specification Scientific Rationale

Acts as a second skin.

o "Accelerator-free" reduces risk
Nitrile (Accelerator- N
Inner Layer ] ] of contact dermatitis,
Free)Thickness: 2.5 - 4 mil I )
distinguishing chemical

irritation from glove allergy.

Permeation Lag Time: Thicker

Outer Layer

High-Performance

NitrileThickness:

5 mil (0.12 mm)Extended Cuff

nitrile provides >480 min
breakthrough time for solid
dusts and >30 min for common
organic solvents (DCM/MeOH)

used with this compound.

Technique

Visual Indicator System

Use a colored inner glove
(e.g., orange/blue) and a white
outer glove. Any visibility of the

inner color indicates a breach.

B. Respiratory Protection: Particulate vs. Vapor

C9H14BrN302 is a solid; however, its decomposition products (HBr) are gases.
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e Primary (Solid Handling):N95 is insufficient. Use a P100 (HEPA) filter or a Powered Air
Purifying Respirator (PAPR) with a loose-fitting hood if handling >10 grams outside an
isolator.

o Secondary (Solubilization): Once dissolved, or if hydrolysis is suspected, use a Combination
Cartridge (OV/AG/P100).

o QV: Organic Vapor (for the solvent).
o AG: Acid Gas (for evolved HBr).

o P100: Particulate (for aerosols).

C. Body & Eye Protection

e Suit: Tyvek® 400 (or equivalent polyethylene non-woven). Cotton lab coats retain dust and
allow "wicking" of liquid spills to the skin.

o Eyes: Chemical Splash Goggles (Indirect Venting). Note: Safety glasses are not acceptable
due to the risk of airborne dust migration behind the lens.

Operational Workflow & Engineering Controls

PPE is effective only when paired with rigorous engineering controls. The following workflow
utilizes a Vented Balance Enclosure (VBE) as the primary containment device.

Diagram 1: PPE Selection Logic & Hazard Banding
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Start: Handling C9H14BrN302

Physical State?

[\

Solid / Powder Solution / Reaction

Quantity > 100mg? Volatile Solvent?

No Yes

i l

Chemical Fume Hood Protocol: Double Nitrile Vented Balance Enclosure
(Sash @ 18 inches) + Splash Goggles (Face Velocity > 0.5 m/s)

l

Resp: OV/AG Cartridge
(If outside hood)

Click to download full resolution via product page

Caption: Decision matrix for Engineering Controls based on physical state and quantity. VBE is
preferred for solids to prevent turbulence-induced spread.

Critical Protocol: The Weighing Step

Weighing is the highest risk operation for COH14BrN302 due to static charging of the powder.
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 Static Elimination: Use an ionizing bar or anti-static gun inside the VBE. Brominated organics
often carry high static charges, causing "powder fly."

o The "Wet Method": If possible, tare the vial with solvent already added (if solubility allows)
and add powder directly to liquid to immediately suppress dust.

» Decontamination: Wipe the exterior of the vial with a 5% Sodium Thiosulfate solution pad
before removing it from the hood. This neutralizes active bromine species.

Emergency Response & Decontamination

In the event of containment breach, immediate action determines the severity of the injury.

A. Skin Contact (Powder)[1]

e Do NOT brush with hands.
e Wash: Rinse with copious water for 15 minutes.

» Neutralize: If irritation persists, use a specific Polyethylene Glycol (PEG-400) wash if
available (common for lipophilic organics), followed by soap and water.

B. Spill Cleanup (Solid)

e Do NOT dry sweep. This aerosolizes the dust.

o Method: Cover spill with wet paper towels (water or ethanol) to dampen. Scoop up the wet
slurry.

o Surface Decon: Wash surface with 5% Sodium Thiosulfate (to quench active bromides)
followed by detergent.

Waste Management: The Lifecycle End

C9H14BrN302 must be segregated strictly to prevent incompatible reactions in the waste

stream.
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Waste Stream Classification Critical Incompatibilities

Do NOT mix with strong
Solid Waste Halogenated Organic Solid oxidizers (e.qg., Nitric Acid) or

strong alkalis.

Ensure pH is neutral (6-8).
Liquid Waste Halogenated Solvent Stream Acidic halogenated waste can

corrode drums.

Must be incinerated at
Destruction High-Temp Incineration >1100°C with scrubber

systems to capture HBr gas.

Diagram 2: Waste & Decontamination Flow

Decontamination

9 . .
5% Sodium Thiosulfate Soap & Water Wash

Contaminated Material

Halogenated Waste Drum High-Temp Incineration
(C9H14BrN302) (Red Tag) = (>1100°C)

Click to download full resolution via product page

Caption: Logical flow for decontaminating surfaces and routing bulk waste to high-temperature
incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. fishersci.com [fishersci.com]

e To cite this document: BenchChem. [Personal Protective Equipment & Handling Guide:
C9H14BrN302]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8138553#personal-protective-equipment-for-
handling-c9h14brn302]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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